4-(4-Chlorophenyl)-6-methyl-1,2-dihydropyrazolo[3,4-b]pyridin-3-one

• IUPAC Name: 4-(4-chlorophenyl)-6-methyl-1,2-dihydropyrazolo[3,4-b]pyridin-3-one
• InChI: InChI=1S/C13H10ClN3O/c1-7-6-10(8-2-4-9(14)5-3-8)11-12(15-7)16-17-13(11)18/h2-6H,1H3,(H2,15,16,17,18)
• InChI Key: KZFXFDSUXXZBQF-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C2C(=N1)NNC2=O)C3=CC=C(C=C3)Cl
• Molecular Formula: C13H10ClN3O
• Molecular Weight: 259.69 g/mol

Description

4-(4-Chlorophenyl)-6-methyl-1,2-dihydropyrazolo[3,4-b]pyridin-3-one, also known as CP-544326, is a chemical compound that has been extensively studied for its potential use in scientific research. This compound has been found to have a variety of biochemical and physiological effects, making it a valuable tool in the study of various biological processes.

Mechanism of Action

The exact mechanism of action of 4-(4-Chlorophenyl)-6-methyl-1,2-dihydropyrazolo[3,4-b]pyridin-3-one is not fully understood, but it is thought to act as a selective antagonist of the alpha-2C adrenergic receptor. This receptor is involved in the regulation of anxiety and stress responses, and blocking its activity with 4-(4-Chlorophenyl)-6-methyl-1,2-dihydropyrazolo[3,4-b]pyridin-3-one may reduce anxiety-related behaviors.
Biochemical and Physiological Effects:
4-(4-Chlorophenyl)-6-methyl-1,2-dihydropyrazolo[3,4-b]pyridin-3-one has been found to have a variety of biochemical and physiological effects, including reducing anxiety-related behaviors, increasing locomotor activity, and altering neurotransmitter levels in the brain. These effects make it a valuable tool for studying the mechanisms underlying anxiety and stress responses.

Advantages and Limitations for Lab Experiments

One advantage of using 4-(4-Chlorophenyl)-6-methyl-1,2-dihydropyrazolo[3,4-b]pyridin-3-one in lab experiments is its specificity for the alpha-2C adrenergic receptor. This allows researchers to selectively target this receptor and study its role in various biological processes. However, one limitation is that 4-(4-Chlorophenyl)-6-methyl-1,2-dihydropyrazolo[3,4-b]pyridin-3-one is not currently approved for use in humans, which may limit its potential clinical applications.

Future Directions

There are several potential future directions for research involving 4-(4-Chlorophenyl)-6-methyl-1,2-dihydropyrazolo[3,4-b]pyridin-3-one. One area of interest is its potential use in combination with other drugs for the treatment of anxiety disorders. Additionally, further research is needed to fully understand the mechanisms underlying its effects on neurotransmitter levels in the brain. Finally, studies are needed to determine the long-term safety and efficacy of 4-(4-Chlorophenyl)-6-methyl-1,2-dihydropyrazolo[3,4-b]pyridin-3-one in humans.

Synthesis Methods

The synthesis of 4-(4-Chlorophenyl)-6-methyl-1,2-dihydropyrazolo[3,4-b]pyridin-3-one involves several steps, including the reaction of 4-chloroaniline with methyl acrylate to form 4-(4-chlorophenyl)-3-methylbut-2-enoic acid. This acid is then reacted with hydrazine to form the pyrazole ring, which is subsequently cyclized to form the final product.

Scientific Research Applications

4-(4-Chlorophenyl)-6-methyl-1,2-dihydropyrazolo[3,4-b]pyridin-3-one has been studied for its potential use in a variety of scientific research applications. One area of interest is its potential as a treatment for anxiety disorders. Studies have shown that 4-(4-Chlorophenyl)-6-methyl-1,2-dihydropyrazolo[3,4-b]pyridin-3-one can reduce anxiety-related behaviors in animal models, suggesting that it may be effective in treating anxiety in humans.